5-chloro-N-(2,5-difluorophenyl)-2-methylsulfanylpyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-(2,5-difluorophenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C12H8ClF2N3OS/c1-20-12-16-5-7(13)10(18-12)11(19)17-9-4-6(14)2-3-8(9)15/h2-5H,1H3,(H,17,19)
• InChI Key: DRHZSEXAZNADGP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=C(C=CC(=C2)F)F)Cl
• Molecular Formula: C12H8ClF2N3OS
• Molecular Weight: 315.73 g/mol

Description

5-chloro-N-(2,5-difluorophenyl)-2-methylsulfanylpyrimidine-4-carboxamide is a chemical compound that belongs to the pyrimidine family. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

Kinase Inhibitors Development

The synthesis and evaluation of novel compounds, including those related to the specified chemical structure, have been explored for their potential as kinase inhibitors. For instance, a study demonstrated the regioselective synthesis of 2,4-disubstituted-5-fluoropyrimidines, highlighting their potential role in anticancer drug discovery. These compounds, featuring biologically active molecular cores similar to 5-fluorouracil, are part of a broader effort to identify effective kinase inhibitors. The research emphasizes the importance of such compounds in the development of targeted cancer therapies (Wada et al., 2012).

Tubulin Polymerization Inhibitors

Another significant application involves the synthesis and structure-activity relationship (SAR) studies of triazolopyrimidines as anticancer agents. These compounds have demonstrated a unique mechanism of action by promoting tubulin polymerization in vitro without binding competitively with paclitaxel, thereby inhibiting the binding of vincas to tubulin. Such studies are crucial for developing new anticancer agents with unique mechanisms of action, capable of overcoming resistance attributed to several multidrug resistance transporter proteins (Zhang et al., 2007).

NF-kappaB and AP-1 Gene Expression Inhibitors

Research into the modification and improvement of the pyrimidine portion of certain compounds has led to the identification of inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors. These studies focus on optimizing the chemical structure to enhance potential oral bioavailability and efficacy in inhibiting crucial transcription factors involved in inflammation and cancer (Palanki et al., 2000).

Antimicrobial Agents

Compounds derived from pyrimidine structures have also been investigated for their antimicrobial properties. This research is part of ongoing efforts to develop novel anti-microbial agents capable of effectively targeting and inhibiting the growth of pathogenic bacteria, thus addressing the growing concern of antibiotic resistance (Limban et al., 2011).